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Compound of Interest

Compound Name: Anti-inflammatory agent 88

Cat. No.: B15609951

Technical Guide: Anti-inflammatory Agent 88

For Research and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of the novel anti-inflammatory compound designated as Anti-
inflammatory agent 88. The information presented herein is compiled from publicly available
scientific literature and chemical databases, intended to support further research and
development efforts.

Chemical Identity and Structure

Anti-inflammatory agent 88, also identified as 4-bromo-3-methoxy-9H-carbazole-8-ol, is a
carbazole derivative isolated from marine Streptomyces.[1][2][3][4] Its chemical identity is
further confirmed by the synonym HY-163775 and its designation as "compound 6" in primary
research literature.[1][4]

Chemical Structure:
e |[UPAC Name: 5-bromo-6-methoxy-9H-carbazol-1-ol[2]
e Molecular Formula: C13H10BrNO2[2]

« SMILES: COC1=C(Br)C2=C(NC3=C(0)C=CC=C23)C=C1
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e InChl Key: AGNZZSWMEVQOII-UHFFFAOYSA-N[2]

Physicochemical and Computed Properties

The following table summarizes the key physicochemical and computed properties of Anti-
inflammatory agent 88. This data is essential for understanding its behavior in biological
systems and for formulation development.

Property Value Source
Molecular Weight 292.13 g/mol PubChem|[2]
Monoisotopic Mass 290.98949 Da PubChem|[2]
XLogP3 3.7 PubChem[2]
Hydrogen Bond Donor Count 2 PubChem|[2]
Hydrogen Bond Acceptor

Count 2 PubChem[2]
Rotatable Bond Count 1 PubChem|[2]
Topological Polar Surface Area  45.3 A2 PubChem][2]
Heavy Atom Count 17 PubChem|[2]

Biological Activity and Mechanism of Action

Anti-inflammatory agent 88 exhibits its therapeutic effects by modulating the MyD88/NF-kB
signaling pathway.[1][4] This pathway is a cornerstone of the innate immune response, and its
dysregulation is implicated in numerous inflammatory diseases. The compound has been
shown to inhibit pro-inflammatory factors while enhancing the expression of anti-inflammatory
factors.[1][4] In vivo studies using a zebrafish model have demonstrated its ability to effectively
inhibit immune cell migration, a key process in inflammation.

Signaling Pathway

The diagram below illustrates the MyD88-dependent NF-kB signaling pathway, which is the
target of Anti-inflammatory agent 88.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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